Cas no 28623-57-6 (b-D-Glucopyranosiduronic acid,2-hydroxyphenyl)

b-D-Glucopyranosiduronic acid,2-hydroxyphenyl structure
28623-57-6 structure
Product Name:b-D-Glucopyranosiduronic acid,2-hydroxyphenyl
CAS No:28623-57-6
MF:C12H14O8
MW:286.234764575958
CID:279897
PubChem ID:75124209
Update Time:2025-04-19

b-D-Glucopyranosiduronic acid,2-hydroxyphenyl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,2-hydroxyphenyl
    • Glucopyranosiduronicacid, o-hydroxyphenyl, b-D- (8CI)
    • Pyrocatechol glucuronide
    • 2-hydroxyphenyl beta-D-glucosiduronic acid
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-hydroxyphenoxy)oxane-2-carboxylic acid
    • Glucopyranosiduronic acid, o-hydroxyphenyl-, beta-D-
    • 2-Hydroxyphenyl-beta-D-glucopyranosiduronic acid
    • catechol beta-glucuronide
    • catechol beta-D-glucuronide
    • CHEBI:133689
    • 2-hydroxyphenyl beta-D-glucopyranosiduronic acid
    • DTXSID001009411
    • 28623-57-6
    • 2-hydroxyphenyl beta-D-glucuronide
    • SCHEMBL18092572
    • Catechol glucuronide
    • Inchi: 1S/C12H14O8/c13-5-3-1-2-4-6(5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12-16H,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
    • InChI Key: ICPYZFZFSLTYID-GOVZDWNOSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 286.069
  • Monoisotopic Mass: 286.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137A^2
  • XLogP3: -0.3
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